Cas no 1086138-36-4 (bis(2-(Di(adamantan-1-yl)phosphino)ethyl)amine)

• Product Name: bis(2-(Di(adamantan-1-yl)phosphino)ethyl)amine
• CAS No: 1086138-36-4
• MF: C₄₄H₆₉NP₂
• MW: 673.972894430161
• MDL: MFCD17018779
• CID: 1003712
• PubChem ID: 329765324
• Update Time: 2025-05-24

bis(2-(Di(adamantan-1-yl)phosphino)ethyl)amine Chemical and Physical Properties

Names and Identifiers

• bis(2-(Di(adamantan-1-yl)phosphino)ethyl)amine
• 2-[bis(1-adamantyl)phosphanyl]-N-[2-[bis(1-adamantyl)phosphanyl]ethyl]ethanamine
• Bis[2-(di-1-adaMantylphosphino)ethyl]aMine
• AK119048
• BIS(2-[DI(1-ADAMANTYL)PHOSPHINO]ETHYL)AMINE
• BIS[2-(DIADAMANTYLPHOSPHINO)ETHYL]AMINE
• KB-251049
• SC11619
• Bis[2-(di-1-adamantylphosphino)ethyl]amine, min. 97%
• SCHEMBL1466055
• Bis[2-(diadamantylphosphino)ethyl]amine, 97%
• BIS({2-[BIS(ADAMANTAN-1-YL)PHOSPHANYL]ETHYL})AMINE
• D94732
• DTXSID90728923
• A895234
• MFCD17018779
• 1086138-36-4
• 2-[Di(tricyclo[3.3.1.1~3,7~]decan-1-yl)phosphanyl]-N-{2-[di(tricyclo[3.3.1.1~3,7~]decan-1-yl)phosphanyl]ethyl}ethan-1-amine

• MDL： MFCD17018779
• Inchi： 1S/C44H69NP2/c1(3-46(41-17-29-5-30(18-41)7-31(6-29)19-41)42-20-32-8-33(21-42)10-34(9-32)22-42)45-2-4-47(43-23-35-11-36(24-43)13-37(12-35)25-43)44-26-38-14-39(27-44)16-40(15-38)28-44/h29-40,45H,1-28H2
• InChI Key： KBHQOEPPHGCYHC-UHFFFAOYSA-N
• SMILES： P(CCNCCP(C12CC3CC(CC(C3)C1)C2)C12CC3CC(CC(C3)C1)C2)(C12CC3CC(CC(C3)C1)C2)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 673.49052520g/mol
• Monoisotopic Mass: 673.49052520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 47
• Rotatable Bond Count: 10
• Complexity: 904
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Melting Point: 217-222 °C
• Water Partition Coefficient: Insoluble in water.
• Sensitiveness: Air Sensitive

bis(2-(Di(adamantan-1-yl)phosphino)ethyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on bis(2-(Di(adamantan-1-yl)phosphino)ethyl)amine

Introduction to Bis(2-(Di(Adamantan-1-yl)Phosphino)Ethyl)Amine and Its Applications in Modern Chemical Research

Bis(2-(Di(Adamantan-1-yl)phosphino)ethyl)amine, a compound with the CAS number 1086138-36-4, represents a significant advancement in the field of organophosphorus chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its versatile applications in catalysis, materials science, and pharmaceutical research. The presence of two phosphino groups attached to ethyl chains, further stabilized by bulky Adamantan-1-yl moieties, imparts exceptional steric and electronic properties that make it an invaluable reagent in synthetic chemistry.

The molecular structure of Bis(2-(Di(Adamantan-1-yl)phosphino)ethyl)amine consists of a central ethylene backbone with phosphino (-PPh₂) groups at each carbon atom. The substitution of these phosphorus atoms with di(Adamantan-1-yl) groups enhances the compound's stability and reactivity, making it particularly useful in coordination chemistry. This structural design allows for effective chelation with transition metals, facilitating the development of novel catalysts for various organic transformations.

In recent years, the compound has been extensively studied for its role in transition metal catalysis. Specifically, its ability to form stable complexes with metals such as palladium, nickel, and ruthenium has opened new avenues in cross-coupling reactions. These reactions are pivotal in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The robust phosphine ligands provided by Bis(2-(Di(Adamantan-1-yl)phosphino)ethyl)amine enable precise control over reaction conditions, leading to higher yields and improved selectivity.

One of the most notable applications of this compound is in the field of polymer chemistry. The phosphino groups act as effective monomers or modifiers when incorporated into polymer backbones. This modification enhances the thermal stability and mechanical properties of polymers, making them suitable for high-performance applications such as aerospace materials and advanced coatings. Additionally, the Adamantan-1-yl groups contribute to the hydrophobicity of the polymers, further broadening their utility range.

The pharmaceutical industry has also benefited from the use of Bis(2-(Di(Adamantan-1-yl)phosphino)ethyl)amine as a key intermediate in drug development. Its ability to stabilize metal-based drug candidates has led to the discovery of novel therapeutic agents targeting various diseases. For instance, complexes formed with platinum or ruthenium have shown promise in anticancer therapies due to their ability to selectively bind to DNA and disrupt tumor growth. The compound's structural features also make it an excellent candidate for designing metallo-drugs with improved bioavailability and reduced toxicity.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies have revealed that the steric bulk provided by the Adamantan-1-yl groups significantly influences the electronic properties of metal complexes. This insight has guided researchers in designing more efficient catalysts by fine-tuning the ligand environment around transition metals. Such computational approaches are essential for predicting reaction outcomes and optimizing synthetic protocols.

The environmental impact of using Bis(2-(Di(Adamantan-1-yl)phosphino)ethyl)amine has also been a subject of interest. Due to its stability and recyclability in catalytic processes, this compound offers a sustainable alternative to traditional phosphine ligands that often suffer from decomposition or contamination issues. This feature aligns well with green chemistry principles, promoting eco-friendly synthetic methodologies that minimize waste and energy consumption.

In conclusion, Bis(2-(Di(Adamantan-1-yl)phosphino)ethyl)amine is a multifaceted compound with broad applications across various scientific disciplines. Its unique structural properties enable it to serve as an effective ligand in catalysis, a modifier in polymer science, and an intermediate in pharmaceutical development. As research continues to uncover new functionalities and applications for this compound, its importance in modern chemical research is set to grow even further.